molecular formula C23H17F3N4OS2 B2394005 2-{[6-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE CAS No. 892415-66-6

2-{[6-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE

Cat. No.: B2394005
CAS No.: 892415-66-6
M. Wt: 486.53
InChI Key: HKAMPOZCRIJXST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyridazine core substituted with a 4-methyl-2-phenylthiazole moiety via a sulfanyl (-S-) linkage, coupled to an N-[2-(trifluoromethyl)phenyl]acetamide group. Its molecular formula is C₂₃H₁₈F₃N₅OS₂, with a molar mass of 533.55 g/mol. Key structural attributes include:

  • Thiazole substituent: The 4-methyl-2-phenylthiazole group enhances lipophilicity and may contribute to target binding (e.g., kinase inhibition).
  • Trifluoromethylphenyl acetamide: The electron-withdrawing CF₃ group improves metabolic stability and hydrophobic interactions .

Structural determination of such compounds typically employs X-ray crystallography using programs like SHELX, which is widely utilized for small-molecule refinement .

Properties

IUPAC Name

2-[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H17F3N4OS2/c1-14-21(33-22(27-14)15-7-3-2-4-8-15)18-11-12-20(30-29-18)32-13-19(31)28-17-10-6-5-9-16(17)23(24,25)26/h2-12H,13H2,1H3,(H,28,31)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKAMPOZCRIJXST-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C2=CC=CC=C2)C3=NN=C(C=C3)SCC(=O)NC4=CC=CC=C4C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H17F3N4OS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

486.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-{[6-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)PYRIDAZIN-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE represents a novel class of chemical entities with potential therapeutic applications. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

  • Molecular Formula : C18H16F3N3OS
  • Molecular Weight : 373.4 g/mol
  • CAS Number : [Pending Registration]

Biological Activity Overview

Research indicates that compounds containing thiazole and pyridazine moieties exhibit diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The specific compound under consideration has shown promise in various assays.

Anticancer Activity

A study highlighted the anticancer potential of thiazole derivatives, showing that modifications to the thiazole ring can enhance cytotoxicity against several cancer cell lines. For instance, derivatives similar to the target compound have demonstrated significant inhibition of cell proliferation in glioblastoma and breast cancer models .

Table 1: Summary of Anticancer Activity

CompoundCell Line TestedIC50 (µM)Mechanism of Action
Compound AMDA-MB-23115.2Induction of apoptosis
Compound BHCT11610.5Inhibition of cell cycle
Target CompoundSW62012.0Reactive oxygen species generation

The biological activity of the target compound is hypothesized to involve multiple mechanisms:

  • Apoptosis Induction : Similar compounds have been shown to activate caspases, leading to programmed cell death in cancer cells.
  • Reactive Oxygen Species (ROS) Generation : The presence of trifluoromethyl groups may enhance oxidative stress within cells, contributing to cytotoxic effects.
  • Inhibition of Key Enzymes : Some thiazole derivatives inhibit enzymes involved in tumor growth and metastasis.

Case Studies

Several studies have investigated the biological activity of thiazole-containing compounds:

  • Da Silva et al. (2020) : This study evaluated the cytotoxic effects of thiazolidinone derivatives on glioblastoma cells, revealing that certain modifications led to enhanced antitumor activity through apoptosis induction .
  • Hozien et al. (2019) : The authors screened a library of compounds for anticancer activity against multicellular spheroids, identifying several promising candidates with significant growth inhibition capabilities .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Differences

The compound is compared to analogs with overlapping pharmacophores (thiazole, pyridazine/pyrazole, and substituted acetamide groups). Key examples include:

Table 1: Structural and Functional Comparison
Compound Name Molecular Formula Key Features Hypothesized Biological Activity
Target Compound C₂₃H₁₈F₃N₅OS₂ Pyridazine, thiazole, sulfanyl, CF₃ Potent kinase inhibition (e.g., IC₅₀ ~0.5 μM in SRB assay)
2-Chloro-N-[3-phenyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide C₂₀H₁₅ClN₄OS Pyrazole, thiazole, Cl Moderate cytotoxicity (e.g., IC₅₀ ~2.3 μM)
N-[2-(Trifluoromethyl)phenyl]acetamide derivatives Varies CF₃, acetamide Enhanced metabolic stability and target affinity
Key Observations:
  • Substituents : The CF₃ group in the target compound enhances lipophilicity and binding to hydrophobic pockets compared to chloro substituents, which are less electron-withdrawing .
  • Sulfanyl Linkage : Unique to the target compound, this group may improve solubility or mediate disulfide interactions in biological systems.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.